Cas no 1557921-62-6 ((6-Chloropyridin-2-yl)methanamine dihydrochloride)

(6-Chloropyridin-2-yl)methanamine dihydrochloride structure
1557921-62-6 structure
Product Name:(6-Chloropyridin-2-yl)methanamine dihydrochloride
CAS No:1557921-62-6
MF:C6H9Cl3N2
MW:215.5081
MDL:MFCD23135891
CID:2092222
PubChem ID:70701100
Update Time:2024-11-04

(6-Chloropyridin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (6-Chloropyridin-2-yl)methanamine dihydrochloride
    • AK105012
    • 9828AA
    • AX8239220
    • (6-chloropyridin-2-yl)MethanaMinedihydrochloride
    • (6-chloropyridin-2-yl)methanamine;dihydrochloride
    • 2-Pyridinemethanamine, 6-chloro-, hydrochloride (1:2)
    • 1-(6-Chloropyridin-2-yl)methanamine--hydrogen chloride (1/2)
    • C72946
    • MFCD23135891
    • 1557921-62-6
    • 2-Pyridinemethanamine,6-chloro-(9CI)
    • 2-(Aminomethyl)-6-chloropyridine Dihydrochloride
    • DB-146054
    • EN300-412599
    • DS-4437
    • (6-Chloropyridin-2-yl)methanamine 2HCl
    • 1-(6-CHLOROPYRIDIN-2-YL)METHANAMINE DIHYDROCHLORIDE
    • AKOS016007838
    • SB78794
    • DTXSID90743878
    • SY113036
    • (6-Chloropyridin-2-yl)methanamine,dihydrochloride
    • MDL: MFCD23135891
    • Inchi: 1S/C6H7ClN2.2ClH/c7-6-3-1-2-5(4-8)9-6;;/h1-3H,4,8H2;2*1H
    • InChI Key: DQVXBCFIWAORLA-UHFFFAOYSA-N
    • SMILES: ClC1=C([H])C([H])=C([H])C(C([H])([H])N([H])[H])=N1.Cl[H].Cl[H]

Computed Properties

  • Exact Mass: 213.983131g/mol
  • Monoisotopic Mass: 213.983131g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9

(6-Chloropyridin-2-yl)methanamine dihydrochloride Security Information

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